Cas no 228874-35-9 (9H-Purin-2-amine, 6-methyl-9-(phenylmethyl)-)

• Product Name: 9H-Purin-2-amine, 6-methyl-9-(phenylmethyl)-
• CAS No: 228874-35-9
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 1412025
• Update Time: 2024-08-16

9H-Purin-2-amine, 6-methyl-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine, 6-methyl-9-(phenylmethyl)-

• Inchi： 1S/C13H13N5/c1-9-11-12(17-13(14)16-9)18(8-15-11)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H2,14,16,17)
• InChI Key： MPOWXBJBVQPWJT-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(N)=NC=2C)N(CC2=CC=CC=C2)C=1

Computed Properties

• Exact Mass: 239.11729

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 522.1±60.0 °C(Predicted)
• PSA: 69.62
• pka: 4.94±0.10(Predicted)